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The following diagram outlines the general workflow for preparing and analyzing extracts from Pterocarpus

wood, synthesized from multiple research protocols [1] [2] [3].
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Detailed Experimental Protocols

Here are the specific methodologies employed in recent studies for processing Pterocarpus species.
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Plant Material Preparation and Extraction

This initial phase involves preparing the raw plant material and extracting bioactive components.

Material Authentication & Preparation: Heartwood from Pterocarpus marsupium was rinsed with

distilled water, dried in a hot-air oven at 40°C, and ground into a fine powder [3]. The plant material
should be authenticated by a botanist, and a voucher specimen deposited (e.g., Voucher No.

JH/BNPL/SA/2020/PM) [3].
Methanol Extraction via Soxhlet: Fifty grams of powdered heartwood was loaded into a Soxhlet

apparatus and extracted with 500 mL of methanol at ambient temperature for 5 hours. The extract
was filtered after cooling, and the filtrate was dried under reduced pressure at 35–38°C. The

percentage yield of the crude methanolic extract was calculated as: %Yield = (Weight of dried
extract / Weight of plant material) × 100 [3].

Alkaline Ethanol Reflux Extraction: As detailed in a patent, Pterocarpus santalinus was cleaned,
dried, and mechanically crushed to a 20-50 mesh. The crushed material was added to an alkaline

aqueous ethanolic solution in a mass ratio of 1:35. The extraction system, with a pH of 7-9 and
ethanol concentration of 50-85% (v/v), was heated to 95°C for reflux extraction over 2 hours [1].

Sample Concentration: After reflux, the mixture was filtered, and the filtrate was spray-dried to
obtain a powdered extract. The spray-drying parameters were an inlet temperature of 140°C and an

outlet temperature of 80°C [1].

Phytochemical Profiling and Analysis

This phase identifies and quantifies the chemical constituents within the extract.

Total Phenolic Content (TPC): The TPC of the extract was determined using the Folin-Ciocalteu
method. Gallic acid was used as a standard, and the optical density was measured at 765 nm.

Results are expressed as mg of Gallic Acid Equivalent (GAE) per gram of extract [3].
Total Flavonoid Content (TFC): The TFC was determined using an aluminum chloride colorimetric

method. Rutin was used as a standard, and the absorbance was read at 415 nm. Results are
expressed as mg of Rutin Equivalent (RE) per gram of extract [3].

Chromatographic Profiling:
UPLC-MS: Metabolic profiling was performed using Ultra-Performance Liquid Chromatography-

Mass Spectrometry (UPLC-MS) for high-resolution separation and identification of compounds
[3] [4].

GC-MS: For volatile components, the extract was mixed with hexane, filtered, and analyzed by
Gas Chromatography-Mass Spectrometry (GC-MS) using an HP-5MS capillary column [3].

HPTLC: High-Performance Thin-Layer Chromatography (HPTLC) on silica gel plates was used
for separation and initial characterization [2] [3].
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Advanced Formulation and Bioactivity Assessment

For enhanced efficacy, compounds can be formulated into advanced delivery systems and tested for

bioactivity.

Preparation of Phospholipid Complex: A phospholipid complex was developed to improve the

bioavailability of marsupsin, a flavonoid from P. marsupium. Soy lecithin was dissolved in diethyl ether
and sonicated. An aqueous solution of marsupsin was added dropwise during sonication, and the

mixture was sonicated for a further 15 minutes to form the complex [2].
In Vitro Bioactivity Assays:

Cellular Glucose Uptake: The antidiabetic potential of a P. marsupium heartwood extract
(MPME) was evaluated in HepG2 cells. Cells were treated with various concentrations of

MPME (23.43–93.75 µg/mL), and glucose uptake was measured using a commercial assay kit
[3].

Antioxidant Activity: The defensive action of MPME against oxidative stress was assessed in
HepG2 cells by measuring the reduction of oxyradicals [3].

Anti-inflammatory Activity: The anti-inflammatory activity of a Pterocarpus dalbergioides fruit
extract was assessed in a carrageenan-induced rat paw edema model. The extract was

administered at 2 g/kg, and inhibition of paw edema was measured after 4 hours [4].

Summary of Quantitative Data from Protocols

The table below summarizes key quantitative parameters from the cited research.

Parameter Specification Source Plant Reference

Particle Size 20-50 mesh (after crushing) P. santalinus [1]

Extraction Solvent Alkaline 50-85% Ethanol (v/v), pH

7-9

P. santalinus [1]

Material to Solvent Ratio 1:35 (mass ratio) P. santalinus [1]

Extraction Time/Temp 2 hours at 95°C (reflux) P. santalinus [1]

Spray Drying Temp Inlet: 140°C; Outlet: 80°C P. santalinus [1]
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Parameter Specification Source Plant Reference

Soxhlet Extraction Time 5 hours P. marsupium [3]

In Vitro Testing Concentration 23.43 µg/mL – 93.75 µg/mL P. marsupium [3]

In Vivo Dose (Anti-
inflammatory)

2 g/kg (fruit extract) P.
dalbergioides

[4]

Critical Considerations for Method Adaptation

When adapting these protocols for "pterocarpol" analysis, consider the following:

Compound Identification: The first step is to confirm the presence and abundance of pterocarpol in
your specific plant material using the described TLC, GC-MS, or UPLC-MS methods.

Method Selection: The choice of solvent and extraction technique should be optimized based on the
solubility and stability of pterocarpol.
Quantification: If pterocarpol is identified, a standard must be procured to develop a validated
quantitative method, such as HPLC-DAD or UPLC-MS, for accurate measurement.

Bioactivity Linkage: To establish efficacy, bioactivity assays relevant to pterocarpol's purported
function should be performed on purified fractions or the compound itself.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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